Cas no 132714-97-7 ((7R,8aS)-2-benzyl-7-hydroxy-octahydropyrrolo[1,2-a]pyrazine-1,4-dione)

• Product Name: (7R,8aS)-2-benzyl-7-hydroxy-octahydropyrrolo[1,2-a]pyrazine-1,4-dione
• CAS No: 132714-97-7
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• MDL: MFCD28132965
• CID: 4584063
• PubChem ID: 14914605
• Update Time: 2025-06-11

(7R,8aS)-2-benzyl-7-hydroxy-octahydropyrrolo[1,2-a]pyrazine-1,4-dione Chemical and Physical Properties

Names and Identifiers

• (7R,8aS)-2-Benzyl-7-hydroxyhexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• (7r,8as)-2-benzyl-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-1,4-dione
• (7R,8aS)-2-benzyl-7-hydroxy-6,7,8,8a-tetrahydro-3H-pyrrolo[1,2-a]pyrazine-1,4-dione
• (7R,8aS)-2-benzyl-7-hydroxy-octahydropyrrolo[1,2-a]pyrazine-1,4-dione
• CHEMBL4951958
• SCHEMBL14815101
• AT11341
• '(7R,8aS)-2-benzyl-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-1,4-dione'
• (7R,8AS)-2-BENZYL-7-HYDROXY-TETRAHYDRO-3H-PYRROLO[1,2-A]PYRAZINE-1,4-DIONE
• 132714-97-7
• AKOS026728829
• MFCD28132965
• PS-19749
• KUCDEHRBENETSA-NEPJUHHUSA-N
• F8889-8722
• InChI=1/C14H16N2O3/c17-11-6-12-14(19)15(9-13(18)16(12)8-11)7-10-4-2-1-3-5-10/h1-5,11-12,17H,6-9H2/t11-,12+/m1/s
• CS-0075096

• MDL： MFCD28132965
• Inchi： 1S/C14H16N2O3/c17-11-6-12-14(19)15(9-13(18)16(12)8-11)7-10-4-2-1-3-5-10/h1-5,11-12,17H,6-9H2/t11-,12+/m1/s1
• InChI Key： KUCDEHRBENETSA-NEPJUHHUSA-N
• SMILES： [C@@]12([H])C[C@@H](O)CN1C(=O)CN(CC1=CC=CC=C1)C2=O

Computed Properties

• Exact Mass: 260.11609238g/mol
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.4±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 548.8±50.0 °C at 760 mmHg
• Flash Point: 285.7±30.1 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

(7R,8aS)-2-benzyl-7-hydroxy-octahydropyrrolo[1,2-a]pyrazine-1,4-dione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (7R,8aS)-2-benzyl-7-hydroxy-octahydropyrrolo[1,2-a]pyrazine-1,4-dione

Professional Introduction to (7R,8aS)-2-benzyl-7-hydroxy-octahydropyrrolo[1,2-a]pyrazine-1,4-dione (CAS No. 132714-97-7)

(7R,8aS-2-benzyl-7-hydroxy-octahydropyrrolo[1,2-a]pyrazine-1,4-dione) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 132714-97-7, represents a unique structural motif that has been extensively studied for its potential biological activities and mechanistic insights.

The molecular framework of this compound consists of a fused heterocyclic system, incorporating both pyrrole and pyrazine rings. The stereochemistry at the 7R and 8aS positions is particularly noteworthy, as it influences the overall conformation and reactivity of the molecule. This precise stereochemical arrangement has been a focal point in synthetic chemistry, where the development of efficient synthetic routes to this complex structure has been a challenge and an opportunity for innovation.

In recent years, there has been a growing interest in exploring the pharmacological properties of such complex heterocycles. The presence of a hydroxyl group at the 7-position and a benzyl substituent at the 2-position adds further layers of functionality, making this compound a versatile scaffold for drug discovery. Preliminary studies have suggested that this compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways.

One of the most compelling aspects of (7R,8aS-2-benzyl-7-hydroxy-octahydropyrrolo[1,2-a]pyrazine-1,4-dione) is its potential role in modulating inflammatory responses. Inflammatory processes are central to numerous diseases, and the ability to selectively target these pathways is crucial for developing effective therapeutics. Emerging research indicates that this compound may interact with inflammatory mediators by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). These interactions could lead to novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing treatments.

The benzyl group in the molecular structure also plays a significant role in determining the pharmacokinetic properties of the compound. This substituent can influence solubility, permeability, and metabolic stability, all of which are critical factors in drug development. By optimizing the position and nature of this substituent, researchers can fine-tune these properties to enhance bioavailability and therapeutic efficacy.

Recent advances in computational chemistry have enabled more sophisticated modeling of molecular interactions. These tools have been instrumental in predicting how (7R,8aS-2-benzyl-7-hydroxy-octahydropyrrolo[1,2-a]pyrazine-1,4-dione) might bind to biological targets at an atomic level. Such insights are invaluable for designing derivatives with enhanced activity or selectivity. For instance, molecular dynamics simulations have revealed that the hydroxyl group at the 7-position is crucial for stabilizing interactions with certain protein pockets, suggesting that modifications in this region could significantly alter binding affinity.

The synthesis of this compound presents unique challenges due to its complex stereochemistry. Traditional synthetic approaches often require multi-step sequences involving chiral auxiliaries or catalysts to achieve the desired configuration. However, recent innovations in asymmetric synthesis have opened new avenues for constructing these molecules more efficiently. For example, transition metal-catalyzed reactions have been explored as means to establish multiple stereocenters in a single step, reducing both cost and complexity.

In addition to its pharmacological potential, (7R,8aS-2-benzyl-7-hydroxy-octahydropyrrolo[1,2-a]pyrazine-1,4-dione) has shown promise in preclinical models as a tool for understanding disease mechanisms. By studying its interactions with biological systems, researchers can gain insights into how certain pathways contribute to pathology. This knowledge could accelerate the discovery of new therapeutic strategies by identifying key modulators within these pathways.

The development of novel synthetic methodologies is another area where this compound has made significant contributions. The ability to efficiently produce complex heterocycles like this one is essential for both academic research and industrial applications. Recent publications highlight novel catalytic systems that facilitate the formation of carbon-carbon bonds under mild conditions, thereby improving scalability and sustainability.

The future direction of research on (7R,8aS-2-benzyl-7-hydroxy-octahydropyrrolo[1,2-a]pyrazine-1,4-dione) lies in expanding its biological profile through structure-activity relationship (SAR) studies. By systematically modifying various parts of the molecule and assessing their impact on biological activity, researchers can identify key pharmacophoric elements responsible for its observed effects. This approach will not only enhance our understanding of its mechanism but also guide the design of next-generation derivatives with improved therapeutic potential.

In conclusion，（7R，8aS-2-benzyl-7-hydroxy-octahydropyrrolo[1，2-a]pyrazine-1，4-dione, CAS No.132714-97-7, represents a fascinating subject of study in pharmaceutical chemistry。 Its unique structural features， stereochemistry， and promising biological activities make it a valuable scaffold for drug discovery。 As research continues， further insights into its pharmacological properties and synthetic methodologies will undoubtedly contribute to advancements in medicinal chemistry。